![molecular formula C20H34O4 B199695 5,8,14-Eicosatrienoic acid, 11,12-dihydroxy-, (5Z,8Z,14Z)-](/img/structure/B199695.png)
5,8,14-Eicosatrienoic acid, 11,12-dihydroxy-, (5Z,8Z,14Z)-
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Overview
Description
5,8,14-Eicosatrienoic acid, 11,12-dihydroxy-, (5Z,8Z,14Z)-, also known as 11,12-EET, is a type of epoxyeicosatrienoic acid (EET) that is produced by the metabolism of arachidonic acid. EETs are important signaling molecules that play a role in regulating cardiovascular and renal function, inflammation, and angiogenesis.
Scientific Research Applications
Metabolic Pathways and Biomarkers
- Epoxyeicosatrienoic Acids (EETs) as Biomarkers : EETs, including compounds like 11,12-EET, are metabolically transformed into dihydroxyeicosatrienoic acids (DHETs) and have been studied for their role in vascular endothelial function. A sensitive LC-MS/MS method for quantifying EETs and DHETs in human plasma has been developed, which is useful for assessing endothelial function (Duflot et al., 2017).
Enzymatic Transformations
- Renal Cortex Microsomes Metabolism : Microsomes from the rabbit renal cortex can metabolize arachidonic acid to produce metabolites like 11,12-dihydroxy-5,8,14-eicosatrienoic acid (Oliw & Oates, 1981).
Yeast Metabolism
- Yeast Dipodascopsis Metabolism : The yeast Dipodascopsis uninucleata can convert fatty acids with a 5Z,8Z-diene system into 3-hydroxy metabolites, including compounds like 3-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic acid (Venter et al., 1997).
Novel Oxylipins Formation
- Formation of Novel Oxylipins : Research on prostaglandin endoperoxide synthase and cytochrome P450 monooxygenase has revealed the transformation of 5,8,11-eicosatrienoic acid into various metabolites, including trihydroxy acids and epoxy-hydroxy acids, highlighting the complex enzymatic pathways involving this compound (Oliw et al., 1993).
Enzymatic Synthesis and Biochemical Intermediates
- Enzymatic Synthesis of Prostaglandins : Studies on the synthesis of various prostaglandins and leukotrienes have utilized derivatives of eicosatrienoic acids, illustrating their importance as biochemical intermediates in eicosanoid synthesis (Kitamura et al., 1988).
Platelet Metabolism
- Human Platelet Metabolism : Eicosatrienoic acid derivatives like 11,12-dihydroxy-5,8,14-eicosatrienoic acid have been studied in the context of human platelet metabolism, revealing their role in the formation of biologically active compounds (Falardeau et al., 1976).
Red Blood Cell Eicosanoids
- Red Blood Cell Eicosanoids : Research has identified novel eicosanoids like 5,6-trans-epoxyeicosatrienoic acid in the phospholipids of red blood cells, indicating the presence of these derivatives in cellular metabolism and potentially their roles in vasoregulation (Jiang et al., 2004).
properties
Molecular Formula |
C20H34O4 |
---|---|
Molecular Weight |
338.5 g/mol |
IUPAC Name |
(5Z,8Z,11S,12R,14Z)-11,12-dihydroxyicosa-5,8,14-trienoic acid |
InChI |
InChI=1S/C20H34O4/c1-2-3-4-5-9-12-15-18(21)19(22)16-13-10-7-6-8-11-14-17-20(23)24/h6,8-10,12-13,18-19,21-22H,2-5,7,11,14-17H2,1H3,(H,23,24)/b8-6-,12-9-,13-10-/t18-,19+/m1/s1 |
InChI Key |
LRPPQRCHCPFBPE-LZXKBWHHSA-N |
Isomeric SMILES |
CCCCC/C=C\C[C@H]([C@H](C/C=C\C/C=C\CCCC(=O)O)O)O |
SMILES |
CCCCC/C=CC[C@@H](O)[C@@H](O)C/C=CC/C=CCCCC(O)=O |
Canonical SMILES |
CCCCCC=CCC(C(CC=CCC=CCCCC(=O)O)O)O |
synonyms |
(±)11,12-DiHETrE |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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